Cas no 2024875-26-9 (3-(2-methylbutyl)oxolane-3-carbaldehyde)

• Product Name: 3-(2-methylbutyl)oxolane-3-carbaldehyde
• CAS No: 2024875-26-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6018712
• PubChem ID: 165602825
• Update Time: 2025-06-10

3-(2-methylbutyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbutyl)oxolane-3-carbaldehyde
• EN300-1622695
• 2024875-26-9

• Inchi： 1S/C10H18O2/c1-3-9(2)6-10(7-11)4-5-12-8-10/h7,9H,3-6,8H2,1-2H3
• InChI Key： SWRMOZADMGRLLB-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)CC(C)CC

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-methylbutyl)oxolane-3-carbaldehyde

Introduction to 3-(2-methylbutyl)oxolane-3-carbaldehyde (CAS No. 2024875-26-9)

3-(2-methylbutyl)oxolane-3-carbaldehyde, with the CAS number 2024875-26-9, is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of oxolanes, which are cyclic ethers with a five-membered ring structure. The presence of the aldehyde functional group and the 2-methylbutyl substituent imparts distinct chemical properties and reactivity patterns, making it an intriguing subject for both academic research and industrial development.

The molecular structure of 3-(2-methylbutyl)oxolane-3-carbaldehyde consists of a five-membered oxolane ring with an aldehyde group attached at the 3-position and a 2-methylbutyl group as a substituent. The aldehyde group is known for its high reactivity, participating in various chemical reactions such as nucleophilic addition, oxidation, and condensation. The 2-methylbutyl substituent, on the other hand, introduces steric hindrance and hydrophobicity, which can influence the compound's solubility and reactivity in different solvents.

In the realm of pharmaceutical research, 3-(2-methylbutyl)oxolane-3-carbaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and asthma.

Beyond pharmaceutical applications, 3-(2-methylbutyl)oxolane-3-carbaldehyde has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science highlighted the use of this compound as a monomer in the preparation of biodegradable polymers with tunable mechanical properties. These polymers have potential applications in biomedical devices, drug delivery systems, and environmental remediation.

The synthetic accessibility of 3-(2-methylbutyl)oxolane-3-carbaldehyde has been a subject of extensive research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the aldol condensation reaction between 3-hydroxytetrahydrofuran and 2-methylbutanal, followed by oxidation to form the aldehyde group. This synthetic pathway is highly efficient and can be easily scaled up for industrial production.

In terms of safety and handling, 3-(2-methylbutyl)oxolane-3-carbaldehyde should be managed with care due to its reactivity and potential health hazards associated with aldehydes. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from strong oxidizers and heat sources.

The environmental impact of 3-(2-methylbutyl)oxolane-3-carbaldehyde is another important consideration. Studies have shown that this compound can be biodegraded under aerobic conditions, reducing its environmental persistence. However, appropriate waste management practices should be followed to minimize any potential ecological impact.

In conclusion, 3-(2-methylbutyl)oxolane-3-carbaldehyde (CAS No. 2024875-26-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.